Cas no 1272317-01-7 (1-Azido-2-bromo-4-chlorobenzene)

• Product Name: 1-Azido-2-bromo-4-chlorobenzene
• CAS No: 1272317-01-7
• MF: C₆H₃BrClN₃
• MW: 232.465118646622
• MDL: MFCD24078369
• CID: 5242367
• PubChem ID: 81275591
• Update Time: 2025-10-29

1-Azido-2-bromo-4-chlorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-azido-2-bromo-4-chlorobenzene
• 1-Azido-2-bromo-4-chlorobenzene

• MDL： MFCD24078369
• Inchi： 1S/C6H3BrClN3/c7-5-3-4(8)1-2-6(5)10-11-9/h1-3H
• InChI Key： GJYJWUDHKGKGGR-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1N=[N+]=[N-])Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 181
• XLogP3: 4.2
• Topological Polar Surface Area: 14.4

Additional information on 1-Azido-2-bromo-4-chlorobenzene

Chemical Profile of 1-Azido-2-bromo-4-chlorobenzene (CAS No. 1272317-01-7)

1-Azido-2-bromo-4-chlorobenzene, identified by the Chemical Abstracts Service registry number CAS No. 1272317-01-7, is a specialized organic compound that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. This heterocyclic aromatic derivative features a benzene ring substituted with three halogen atoms and an azido functional group, making it a versatile intermediate in the synthesis of more complex molecules. The unique arrangement of these substituents imparts distinct reactivity patterns, which have been leveraged in various chemical transformations and applications.

The structural motif of 1-Azido-2-bromo-4-chlorobenzene consists of a bromine atom at the 2-position, a chlorine atom at the 4-position, and an azido group at the 1-position. This configuration allows for multiple pathways for further functionalization, including nucleophilic aromatic substitution, metal-catalyzed cross-coupling reactions, and azide-mediated transformations. The presence of both bromine and chlorine atoms provides additional handles for selective modifications, enabling chemists to tailor the compound for specific synthetic goals.

In recent years, the pharmaceutical industry has shown increasing interest in halogenated aromatic compounds due to their role as key building blocks in drug discovery. 1-Azido-2-bromo-4-chlorobenzene has been explored as a precursor in the synthesis of biologically active molecules, particularly those targeting neurological and inflammatory disorders. Its reactivity with transition metals has been exploited in palladium-catalyzed coupling reactions, which are pivotal in constructing complex drug scaffolds. For instance, studies have demonstrated its utility in generating biaryl structures through Suzuki-Miyaura or Heck couplings, which are prevalent motifs in modern medicinal chemistry.

The azido group in 1-Azido-2-bromo-4-chlorobenzene is particularly noteworthy for its participation in click chemistry reactions. Azides are well-known for their ability to undergo cycloadditions with alkynes to form 1,2,3-triazoles, a reaction that has been widely adopted in both academic and industrial settings due to its high efficiency and mild conditions. This property has made 1-Azido-2-bromo-4-chlorobenzene a valuable reagent for constructing triazole-containing compounds, which have demonstrated therapeutic potential in areas such as anticancer and antimicrobial research. Recent publications highlight its use in generating libraries of triazole derivatives for high-throughput screening assays.

Moreover, the halogenated nature of 1-Azido-2-bromo-4-chlorobenzene allows for further diversification through halogen-metal exchange reactions. These transformations enable the introduction of organometallic species, which can then be used in subsequent reactions such as Stille or Sonogashira couplings. Such strategies have been employed to synthesize novel heterocyclic compounds with potential pharmacological activity. For example, researchers have utilized 1-Azido-2-bromo-4-chlorobenzene to construct fused ring systems by reacting it with organostannanes or terminal alkynes under palladium catalysis.

The compound's versatility extends to its application in materials science, where halogenated aromatics are increasingly being explored for their electronic properties. In particular, 1-Azido-2-bromo-4-chlorobenzene has been investigated as a precursor for organic semiconductors and light-emitting diodes (OLEDs). The ability to precisely modify its structure allows chemists to fine-tune its optoelectronic characteristics, making it a promising candidate for next-generation display technologies.

From a synthetic chemistry perspective, 1-Azido-2-bromo-4-chlorobenzene serves as an excellent model system for studying regioselectivity and reaction mechanisms involving halogenated aromatics. Its well-documented reactivity patterns have provided insights into how substituents influence aromatic substitution reactions. These insights are not only valuable for developing new synthetic methodologies but also contribute to our fundamental understanding of organic chemistry principles.

In conclusion, 1-Azido-2-bromo-4-chlorobenzene (CAS No. 1272317-01-7) is a multifaceted compound with broad applications across pharmaceuticals and materials science. Its unique structural features enable diverse chemical transformations, making it an indispensable tool for synthetic chemists seeking to develop novel bioactive molecules or advanced materials. As research continues to uncover new methodologies and applications, the importance of this compound is expected to grow further.